Cas no 1016717-60-4 ([4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile)

• Product Name: [4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile
• CAS No: 1016717-60-4
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 875232
• Update Time: 2023-08-03

[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile
• HTS028005
• BBL007246
• STL141116
• BB 0242720
• [4-(2,4-Dimethyl-phenyl)-thiazol-2-yl]-acetonit rile
• [4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile

• Inchi： 1S/C13H12N2S/c1-9-3-4-11(10(2)7-9)12-8-16-13(15-12)5-6-14/h3-4,7-8H,5H2,1-2H3
• InChI Key： HRQKEOYGCJSGDW-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 64.9